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Compound of Interest

Compound Name:
4',5,7-Trihydroxy-6'-

methoxyflavanone

CAS No.: 57462-21-2

Cat. No.: B14608036

Get Quote

(4',5,7-Trihydroxy-6-methoxyflavanone)
Executive Summary
4',5,7-Trihydroxy-6-methoxyflavanone (C₁₆H₁₄O₆, MW: 302.28 g/mol ), widely referred to as 6-

Methoxynaringenin, is a bioactive O-methylated flavonoid.[1][2][3][4] It is structurally distinct

due to the methoxylation at the C-6 position of the A-ring, a modification that significantly

enhances its lipophilicity and metabolic stability compared to its parent compound, Naringenin.

This compound has garnered attention in drug discovery for its potent anti-inflammatory,

neuroprotective, and nitric oxide (NO) inhibitory activities.

Editorial Note on Nomenclature: While the specific query requested "6'-methoxy" (B-ring), the

overwhelming body of phytochemical literature and chemotaxonomic data identifies the 6-

methoxy (A-ring) isomer as the naturally occurring metabolite in the plant sources listed below.

The 6'-position (B-ring) is chemically equivalent to the 2'-position in a 4'-monosubstituted B-

ring; however, 6-oxygenation on the A-ring is a hallmark of the Scutellaria and Iris genera. This

guide focuses on the verified 6-methoxy isomer.[5]
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Chemical Profile & Structural Logic[6][7][8]
The compound belongs to the flavanone subclass, characterized by a saturated C2-C3 bond

and a chiral center at C2.

Property Specification

IUPAC Name
5,7-dihydroxy-2-(4-hydroxyphenyl)-6-methoxy-

2,3-dihydrochromen-4-one

Common Name 6-Methoxynaringenin

Molecular Formula C₁₆H₁₄O₆

Exact Mass 302.0790

Key Functional Groups

C-4 Carbonyl (Ketone), C-5 Hydroxyl

(Chelated), C-6 Methoxy, C-7 Hydroxyl, C-4'

Hydroxyl

Solubility
Soluble in MeOH, EtOH, DMSO, EtOAc; Poorly

soluble in water

Structural Visualization: The following diagram illustrates the core structure and the numbering

system used to distinguish the A-ring (6-methoxy) from the B-ring.
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Caption: Structural topology of 6-Methoxynaringenin highlighting the critical C-6 methoxy

substitution.

Botanical Sources & Chemotaxonomy
The accumulation of 6-Methoxynaringenin is highly specific to plant families expressing

Flavonoid 6-hydroxylase (F6H) and subsequent O-methyltransferases (OMT).

Primary Source: Scutellaria Species (Lamiaceae)
The genus Scutellaria (Skullcaps) is the most abundant source. The roots of these plants are

rich in lipophilic flavones and flavanones.

Species:Scutellaria baicalensis (Radix Scutellariae), Scutellaria luzonica, Scutellaria plebeia.

Tissue Localization: High concentrations in the roots and rhizomes.

Co-occurring Metabolites: Baicalein, Wogonin, Oroxylin A.[6]

Secondary Source: Iris Species (Iridaceae)[2][3][7][8]
Species:Iris unguicularis.[2][3][7]

Tissue Localization:Rhizomes.

Relevance: Often found alongside isoflavonoids (e.g., Tectorigenin), indicating a complex

biosynthetic machinery capable of both flavone and isoflavone synthesis.

Minor/Rare Sources: Asteraceae[4]
Species:Ambrosia bidentata, Tanacetum sibiricum.

Relevance: Presence in leaf/stem exudates suggests a role in UV protection or allelopathy.

Biosynthetic Pathway[7]
Understanding the biosynthesis is critical for metabolic engineering or selecting high-yield plant

chemotypes. The pathway diverges from the central flavonoid pathway at Naringenin.
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Caption: Biosynthetic route from Naringenin to 6-Methoxynaringenin via 6-hydroxylation and O-

methylation.

Extraction & Isolation Protocol
This protocol is designed for the isolation of 6-Methoxynaringenin from Scutellaria baicalensis

roots, but is adaptable to Iris rhizomes.

Phase 1: Extraction
Material Prep: Pulverize dried roots (1.0 kg) to a fine powder (40-60 mesh).

Solvent Extraction: Macerate in 70% Ethanol (EtOH) or Methanol (MeOH) (1:10 w/v ratio) for

24 hours at room temperature. Repeat 3 times.

Concentration: Combine filtrates and evaporate under reduced pressure (Rotary Evaporator,

<45°C) to yield a crude crude extract.

Phase 2: Liquid-Liquid Fractionation (Causality: Polarity
Separation)

Suspend crude extract in Water (H₂O).

Defatting: Partition with n-Hexane (removes lipids/waxes). Discard hexane layer.

Target Enrichment: Partition aqueous phase with Chloroform (CHCl₃) or Dichloromethane

(DCM).

Note: 6-Methoxynaringenin is an aglycone with moderate lipophilicity. It will predominantly

partition into the Chloroform/DCM or Ethyl Acetate (EtOAc) fraction.

Glycoside Removal: Partition remaining aqueous phase with n-Butanol (removes

glycosides).

Phase 3: Chromatographic Isolation
Stationary Phase: Silica Gel 60 (0.063-0.200 mm).

Mobile Phase: Gradient elution using Chloroform:Methanol (100:0 → 90:10).
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TLC Monitoring: Check fractions under UV (254/365 nm). 6-Methoxynaringenin typically

appears as a dark spot under UV254 (quenching) and may fluoresce under UV365

depending on reagents.

Polishing: Purify active fractions using Sephadex LH-20 (eluent: MeOH) to remove

chlorophyll and polymeric impurities.

Final Purification: Semi-preparative HPLC (C18 column, MeOH:H₂O gradient).
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Caption: Step-by-step fractionation logic targeting the moderately polar flavonoid aglycone

fraction.

Analytical Characterization
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To validate the identity of the isolated compound, compare spectral data against these

standard values.

Mass Spectrometry (ESI-MS)[7]
Positive Mode [M+H]⁺: m/z 303

Negative Mode [M-H]⁻: m/z 301

Fragmentation: Loss of methyl group (M-15) and Retro-Diels-Alder (RDA) cleavage of the C-

ring.

Nuclear Magnetic Resonance (¹H-NMR, 500 MHz, DMSO-d₆)
The absence of the H-6 proton signal (seen in Naringenin) and the presence of a methoxy

singlet are diagnostic.

Position Shift (δ ppm) Multiplicity Integration Assignment

6-OMe 3.75 - 3.80 Singlet (s) 3H
Diagnostic

Methoxy Group

H-8 6.00 - 6.10 Singlet (s) 1H
A-ring proton (H-

6 is absent)

H-2 5.35 - 5.45
Doublet of

Doublets
1H

C-ring chiral

center

H-3ax 3.10 - 3.25 Multiplet 1H C-ring methylene

H-3eq 2.65 - 2.75 Multiplet 1H C-ring methylene

H-2', 6' 7.25 - 7.35 Doublet (d) 2H
B-ring (AA'BB'

system)

H-3', 5' 6.75 - 6.85 Doublet (d) 2H
B-ring (AA'BB'

system)

5-OH ~12.00 Singlet (s) 1H
Chelated

hydroxyl
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Pharmacological Potential[5][6][7][8][10][11][12]
Target Applications:

Anti-inflammatory: Inhibits inducible Nitric Oxide Synthase (iNOS) and COX-2 expression.

The 6-methoxy group increases cell permeability compared to Naringenin.

Neuroprotection: Demonstrates efficacy in protecting dopaminergic neurons, relevant for

Parkinson's disease research (often studied in the context of Scutellaria extracts).

Antioxidant: Scavenges DPPH and superoxide radicals, though slightly less potent than

catechol-containing flavonoids (e.g., Luteolin) due to the B-ring substitution pattern.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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